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Compound of Interest

Compound Name: TES-1025

Cat. No.: B611293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TES-1025 is a potent and selective inhibitor of human α-amino-β-carboxymuconate-ε-

semialdehyde decarboxylase (ACMSD), a key enzyme in the de novo NAD+ synthesis

pathway.[1][2][3][4][5] By inhibiting ACMSD, TES-1025 effectively increases intracellular NAD+

levels, making it a valuable tool for research in areas such as metabolic disorders,

inflammatory diseases, and aging.[2][4][5][6] This document provides a detailed protocol for the

preparation of a TES-1025 stock solution in dimethyl sulfoxide (DMSO), ensuring optimal

solubility and stability for use in various experimental settings.

Data Presentation
The following table summarizes the key quantitative data for TES-1025 and its solubility in

DMSO.
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Parameter Value Reference

Molecular Weight 383.44 g/mol [1]

Formula C18H13N3O3S2 [1]

CAS Number 1883602-21-8 [1][2][3]

Appearance White to yellow solid [1]

Solubility in DMSO 100 mg/mL (260.80 mM) [1]

Recommended Storage

(Powder)

-20°C for 3 years or 4°C for 2

years
[1]

Recommended Storage (Stock

Solution in DMSO)

-80°C for up to 2 years or

-20°C for up to 1 year
[1]

IC50 (ACMSD) 13 nM [1][2][3]

Ki 0.85 ± 0.22 nM [2][4]

Experimental Protocol: Preparation of TES-1025
Stock Solution
This protocol details the steps for preparing a 50 mM stock solution of TES-1025 in DMSO.

This concentration is suitable for a wide range of applications, including cell-based assays and

enzyme kinetics experiments.[2][3]

Materials:

TES-1025 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Water bath or heat block (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before handling TES-1025, ensure all necessary equipment is

clean and readily accessible. It is crucial to use a newly opened bottle of anhydrous DMSO

as it is hygroscopic and absorbed water can affect solubility.[1]

Calculating the Required Mass: To prepare 1 mL of a 50 mM stock solution, calculate the

required mass of TES-1025 using the following formula:

Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Mass (mg) = 50 mM x 1 mL x 383.44 g/mol / 1000 = 19.172 mg

Weighing TES-1025: Carefully weigh out 19.172 mg of TES-1025 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

TES-1025 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. If precipitation occurs, gentle warming in a water bath (37°C) and/or sonication

can be used to aid dissolution.[1] Visually inspect the solution to ensure it is clear and free of

any particulate matter.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, tightly sealed tubes to minimize freeze-thaw cycles. Store the aliquots

at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-term storage (up to 1

year).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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